![molecular formula C16H18N2O3S B5874965 N-(4-{[(2-methylbenzyl)amino]sulfonyl}phenyl)acetamide](/img/structure/B5874965.png)
N-(4-{[(2-methylbenzyl)amino]sulfonyl}phenyl)acetamide
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Overview
Description
N-(4-{[(2-methylbenzyl)amino]sulfonyl}phenyl)acetamide, also known as MBSA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MBSA is a sulfonamide derivative that has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects.
Mechanism of Action
The mechanism of action of N-(4-{[(2-methylbenzyl)amino]sulfonyl}phenyl)acetamide is not fully understood, but it is believed to involve the inhibition of the cyclooxygenase (COX) pathway. COX is an enzyme that is involved in the production of prostaglandins, which are important mediators of inflammation. This compound has been shown to inhibit the activity of both COX-1 and COX-2, leading to a reduction in the production of prostaglandins.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory effects, it has been demonstrated to have analgesic and antipyretic effects. This compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-{[(2-methylbenzyl)amino]sulfonyl}phenyl)acetamide for lab experiments is its well-established anti-inflammatory activity. This makes it a useful tool for studying the inflammatory response in vitro and in vivo. However, one limitation of this compound is its potential toxicity. It has been shown to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-(4-{[(2-methylbenzyl)amino]sulfonyl}phenyl)acetamide. One area of interest is in the development of new anti-inflammatory drugs based on this compound. Another area of research is in the study of the molecular mechanisms underlying its anti-inflammatory effects. Additionally, further studies are needed to determine the potential toxicity of this compound and its derivatives, as well as their pharmacokinetic properties. Finally, the potential applications of this compound in other areas of research, such as cancer and neurodegenerative diseases, warrant further investigation.
Synthesis Methods
N-(4-{[(2-methylbenzyl)amino]sulfonyl}phenyl)acetamide can be synthesized through a multistep process that involves the reaction of 4-aminobenzenesulfonamide with 2-methylbenzyl chloride, followed by the reaction of the resulting intermediate with acetic anhydride. The final product is obtained through purification using recrystallization techniques.
Scientific Research Applications
N-(4-{[(2-methylbenzyl)amino]sulfonyl}phenyl)acetamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the development of new anti-inflammatory drugs. This compound has been shown to have potent anti-inflammatory effects both in vitro and in vivo. It has been demonstrated to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the activation of NF-κB, a key transcription factor involved in the inflammatory response.
Properties
IUPAC Name |
N-[4-[(2-methylphenyl)methylsulfamoyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-12-5-3-4-6-14(12)11-17-22(20,21)16-9-7-15(8-10-16)18-13(2)19/h3-10,17H,11H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCYHKGQQBKKCFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNS(=O)(=O)C2=CC=C(C=C2)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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